3-fluoro-4-methoxy-N-((1-(thiophen-3-yl)cyclopentyl)methyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[(1-thiophen-3-ylcyclopentyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H20FNO3S2/c1-22-16-5-4-14(10-15(16)18)24(20,21)19-12-17(7-2-3-8-17)13-6-9-23-11-13/h4-6,9-11,19H,2-3,7-8,12H2,1H3
• InChI Key: YYMMDAOJDSQNKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2(CCCC2)C3=CSC=C3)F
• Molecular Formula: C17H20FNO3S2
• Molecular Weight: 369.5 g/mol

Description

3-fluoro-4-methoxy-N-((1-(thiophen-3-yl)cyclopentyl)methyl)benzenesulfonamide is a novel compound with potential applications in scientific research.

Scientific Research Applications

Photodynamic Therapy Applications

• A study on new zinc phthalocyanines substituted with benzenesulfonamide derivative groups, including Schiff base modifications, highlighted their utility in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

COX-2 Inhibition for Anti-inflammatory Activity

• Research on 1,5-diarylpyrazoles with substituted benzenesulfonamide moiety has shown that fluorine substitution, alongside an electron-donating group, yields selectivity and potency for cyclooxygenase-2 (COX-2) inhibition. This suggests potential for the development of anti-inflammatory drugs (Pal et al., 2003).

Structural Studies for Material Science

• Investigations into the crystal structures of various benzenesulfonamides have provided insights into their supramolecular architectures. Such studies are foundational for understanding molecular interactions and designing materials with specific properties (Rodrigues et al., 2015).

Enantioselective Fluorination

• A novel electrophilic fluorinating reagent, N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI), has been developed, offering improved enantioselectivity for the fluorination of silylenol ether. This reagent could have applications in the synthesis of fluorinated organic compounds, which are of interest in pharmaceuticals and agrochemicals (Yasui et al., 2011).

Inhibitors for Carbonic Anhydrase

• A study on 4-(2-substituted hydrazinyl)benzenesulfonamides showed potent inhibition of human carbonic anhydrase I and II, suggesting potential therapeutic applications for conditions where modulation of carbonic anhydrase activity is beneficial (Gul et al., 2016).

Fluorescent Probes for Zinc(II) Detection

• Research on zinc(II) specific fluorophores, including various benzenesulfonamide derivatives, highlighted their importance for studying intracellular Zn2+ levels. These compounds have applications in biochemistry and cell biology for monitoring zinc, an essential trace element involved in numerous biological processes (Kimber et al., 2001).